3-(4-Acetoxybenzoyl)-5-bromopyridine
Overview
Description
3-(4-Acetoxybenzoyl)-5-bromopyridine, also known as 3-(4-acetoxybenzylidene)-5-bromopyridine, is a heterocyclic compound that is widely used in scientific research. It is a type of pyridine derivative, which is a class of organic compounds that contain nitrogen atoms in a ring structure. This compound has been used for various purposes, including as a reagent for synthesis, as a catalyst for chemical reactions, and as a ligand in coordination chemistry.
Scientific Research Applications
Environmental and Health Impact Studies
- Occurrence and Risks of Novel Brominated Flame Retardants (NBFRs) : A critical review by Zuiderveen et al. (2020) on NBFRs highlighted their occurrence in indoor air, dust, consumer goods, and food, emphasizing the need for further research on their environmental fate and toxicity. The review connects data from the European Chemical Association on NBFRs with scientific information, indicating large knowledge gaps for several NBFRs not included in any monitoring programs or studies, which points to the necessity for optimized analytical methods and further research on indoor environments, emission sources, and potential leaching (Zuiderveen, Slootweg, & de Boer, 2020).
Antioxidant Evaluation and Synthesis Studies
- Synthesis and Antioxidant Evaluation of Isoxazolone Derivatives : Research on the synthesis of 4-Arylmethylideneisoxazol-5(4H)-ones by Laroum et al. (2019) demonstrates the interest in creating and evaluating compounds with significant biological and medicinal properties. The study emphasizes the efficiency of multi-component reactions in the preparation of heterocycles, which could suggest potential avenues for the synthesis and evaluation of compounds like 3-(4-Acetoxybenzoyl)-5-bromopyridine for similar applications (Laroum, Boulcina, Bensouici, & Debache, 2019).
Polybrominated Compounds: Health and Environmental Considerations
- Health Effects of Polybrominated Dibenzo-p-dioxins (PBDDs) and Dibenzofurans (PBDFs) : Mennear and Lee (1994) provided a comprehensive overview of the health effects associated with PBDDs and PBDFs, compounds related by their bromination aspect to this compound. Their similarity to polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs) suggests comparable formation pathways and toxicities, highlighting the importance of understanding these compounds' environmental and health impacts (Mennear & Lee, 1994).
Mechanism of Action
Target of Action
Similar compounds such as 4-acetoxybenzoic acid have been used in the preparation of poly (4-hydroxybenzoate)
Mode of Action
It’s worth noting that the acetoxybenzoyl group in the compound could potentially undergo reactions similar to those of 4-acetoxybenzoic acid
Biochemical Pathways
Related compounds have been involved in the synthesis of poly (4-hydroxybenzoate) . This suggests that the compound could potentially interact with biochemical pathways involving benzoic acid derivatives.
Result of Action
Related compounds have shown potential anti-inflammatory activity , suggesting that 3-(4-Acetoxybenzoyl)-5-bromopyridine might have similar effects
Properties
IUPAC Name |
[4-(5-bromopyridine-3-carbonyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrNO3/c1-9(17)19-13-4-2-10(3-5-13)14(18)11-6-12(15)8-16-7-11/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDAACAIGNXRNEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C(=O)C2=CC(=CN=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80642189 |
Source
|
| Record name | 4-(5-Bromopyridine-3-carbonyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898766-32-0 |
Source
|
| Record name | [4-(Acetyloxy)phenyl](5-bromo-3-pyridinyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898766-32-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(5-Bromopyridine-3-carbonyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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